Cas no 31534-93-7 (Pentatetracontan-23-one)

• Product Name: Pentatetracontan-23-one
• CAS No: 31534-93-7
• MF: C₄₅H₉₀O
• MW: 647.195515155792
• CID: 2821750
• PubChem ID: 54148049
• Update Time: 2025-04-21

Pentatetracontan-23-one Chemical and Physical Properties

Names and Identifiers

• 31534-93-7
• SCHEMBL7214099
• PENTATETRACONTAN-23-ONE
• DTXSID20709341
• Pentatetracontan-23-one

• Inchi： 1S/C45H90O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45(46)44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
• InChI Key： OFTQKHMMGXUAMU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 646.69916749Da
• Monoisotopic Mass: 646.69916749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 42
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.2
• Topological Polar Surface Area: 17.1Ų